Cas no 7709-70-8 (Butanedithioamide)
Butanedithioamide structure
Product Name:Butanedithioamide
CAS No:7709-70-8
MF:C4H8N2S2
MW:148.249717712402
CID:4181672
PubChem ID:3614542
Update Time:2025-04-24
Butanedithioamide Chemical and Physical Properties
Names and Identifiers
-
- Butanedithioamide
- SCHEMBL4969205
- AKOS006342766
- 7709-70-8
- 968-880-7
-
- Inchi: 1S/C4H8N2S2/c5-3(7)1-2-4(6)8/h1-2H2,(H2,5,7)(H2,6,8)
- InChI Key: TWSHKUQTOUCGMY-UHFFFAOYSA-N
- SMILES: C(N)(=S)CCC(N)=S
Computed Properties
- Exact Mass: 148.01289061Da
- Monoisotopic Mass: 148.01289061Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 96.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 116Ų
Butanedithioamide Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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